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Compound of Interest

Compound Name: Kaerophyllin

Cat. No.: B030225 Get Quote

Disclaimer: The chemical "Kaerophyllin" is not a recognized substance, and therefore, no

specific safety information is available. The following guidelines are provided for Methanol as

an illustrative example of a comprehensive laboratory safety protocol. This information should

only be used for handling Methanol and not for any other substance.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Methanol. It includes detailed operational and

disposal plans to ensure a safe laboratory environment.

Essential Safety Information
Methanol is a colorless, volatile, flammable, and toxic liquid.[1][2] Exposure can occur through

inhalation, skin absorption, and ingestion.[3] It can cause severe health effects, including

metabolic acidosis, damage to the central nervous system and optic nerve, and even blindness

or death.[4][5][6][7]

Quantitative Data Summary

A clear understanding of Methanol's properties is critical for safe handling. The table below

summarizes key quantitative data.
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Property Value References

Chemical Formula CH₃OH [8]

Molecular Weight 32.04 g/mol [9]

Boiling Point 64.7 °C (148.5 °F) [1]

Flash Point 9.7 °C (49.5 °F) [1]

Autoignition Temperature 385 °C (725 °F)

Lower Explosive Limit (LEL) 6.0% [9]

Upper Explosive Limit (UEL) 36.5% [9]

OSHA PEL (8-hr TWA) 200 ppm (260 mg/m³) [4][10]

NIOSH REL (10-hr TWA) 200 ppm (260 mg/m³) [4]

NIOSH STEL (15-min) 250 ppm (325 mg/m³) [10]

IDLH (Immediately Dangerous

to Life or Health)
6,000 ppm [4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to minimize exposure risk. All personnel must be

trained on the proper use and limitations of their PPE.[11]

Required PPE for Handling Methanol
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PPE Category Specification Rationale

Eye Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles.[3][11][12]

Protects against splashes and

vapors that can cause severe

eye irritation and injury.[2]

Hand Protection

Butyl or Viton rubber gloves

are recommended for

prolonged contact.[4][12]

Nitrile gloves are suitable for

short-term use.[12]

Prevents skin absorption,

which can lead to systemic

toxicity.[6]

Body Protection

A flame-retardant lab coat, fully

buttoned with sleeves of

sufficient length.[11][13]

Protects skin from splashes

and prevents contamination of

personal clothing.

Respiratory Protection

Use only in a well-ventilated

area, preferably a chemical

fume hood.[1][8] For

insufficient ventilation or large

spills, a NIOSH-approved

respirator with an appropriate

cartridge is necessary.[12]

Protects against inhalation of

toxic vapors, which can cause

respiratory tract irritation and

systemic poisoning.[2][6]

Operational Plan: Handling and Storage
Adherence to strict handling and storage protocols is mandatory to prevent accidents and

exposure.

Workflow for Handling Methanol
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Caption: Workflow for the safe handling and storage of Methanol.
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Key Handling and Storage Procedures:

Ventilation: Always handle Methanol in a well-ventilated area or a certified chemical fume

hood to minimize vapor inhalation.[1][8]

Ignition Sources: Methanol is highly flammable; eliminate all ignition sources, such as open

flames, sparks, and hot surfaces, from the handling area.[7] Use only non-sparking tools and

explosion-proof equipment.[1][14]

Static Electricity: Ground and bond containers and receiving equipment during transfers to

prevent static discharge, which can ignite vapors.[14]

Storage: Store Methanol in tightly closed, properly labeled containers in a designated

flammable liquids storage cabinet.[11][15] Keep it away from incompatible materials like

strong oxidizing agents.[1]

Experimental Protocol: Preparation of a 10%
Methanol Solution
This protocol provides a step-by-step guide for a common laboratory procedure involving

Methanol.

Preparation: 1.1. Confirm that a chemical fume hood is operational and the sash is at the

appropriate height. 1.2. Assemble all required materials: stock Methanol, deionized water,

graduated cylinders, and a labeled glass storage bottle. 1.3. Don all required PPE as

specified in Section 2.

Procedure: 2.1. Perform all liquid transfers inside the chemical fume hood. 2.2. Measure the

required volume of deionized water using a graduated cylinder and pour it into the storage

bottle. 2.3. Carefully measure the required volume of stock Methanol using a separate, clean

graduated cylinder. 2.4. Slowly add the Methanol to the deionized water in the storage bottle.

Always add alcohol to water, not the other way around, to minimize splashing. 2.5. Cap the

storage bottle securely and gently swirl to ensure the solution is thoroughly mixed. 2.6.

Ensure the final container is clearly and accurately labeled with "10% Methanol in Water," the

date, and your initials.
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Post-Procedure: 3.1. Tightly seal the stock Methanol container and return it to the flammable

liquids cabinet. 3.2. Dispose of any contaminated disposable materials (e.g., pipette tips,

wipes) in the designated hazardous waste container. 3.3. Clean the work area thoroughly.

3.4. Remove PPE in the correct order to avoid contamination, and wash hands thoroughly

with soap and water.[4]

Disposal Plan
Improper disposal of Methanol can harm the environment and pose a safety risk.[16] All

Methanol waste is considered hazardous.[3]

Disposal Decision Pathway

Methanol Waste Generated

Is the waste container full?

Continue collecting waste in the designated, labeled hazardous waste container.

No

Ensure the container is securely sealed and properly labeled.

Yes

Store the full container in the designated Satellite Accumulation Area (SAA).

Contact Environmental Health & Safety (EH&S) for waste pickup.

Waste Disposed by EH&S
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Caption: Decision pathway for the proper disposal of Methanol waste.

Key Disposal Procedures:

Segregation: Collect all Methanol and Methanol-contaminated waste in a dedicated, clearly

labeled hazardous waste container.[17][18] Do not mix with other waste streams unless

specifically instructed by your institution's safety office.

Container Management: Keep waste containers tightly closed except when adding waste.

[18]

Prohibited Disposal:NEVER pour Methanol down the drain or dispose of it in regular trash.

[15][16] This is illegal and environmentally harmful.[18]

Professional Disposal: All Methanol waste must be disposed of through a licensed

hazardous waste disposal service, typically coordinated by your institution's Environmental

Health & Safety (EH&S) department.[3][17]

Emergency Procedures
In case of an emergency, prompt and correct action is critical.

Spills:

Small Spill (<1 L): If trained, use an appropriate spill kit with absorbent material to contain

the spill.[11] Ensure there are no ignition sources.[15]

Large Spill (>1 L): Evacuate the area immediately. Alert others and call emergency

services and your institution's EH&S department.[11][15]

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b030225?utm_src=pdf-body-img
https://collectandrecycle.com/chemical-waste-disposal/methanol/
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.ehs.com/2014/07/methanol-safety-tips-from-msds-experts/
https://solvent-recyclers.com/applications/how-to-dispose-of-methanol.html
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.kha.com/a-beginners-guide-to-methanol-uses-hazards-safety-tips/
https://collectandrecycle.com/chemical-waste-disposal/methanol/
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.ehs.com/2014/07/methanol-safety-tips-from-msds-experts/
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.ehs.com/2014/07/methanol-safety-tips-from-msds-experts/
https://my.che.utah.edu/~tony/chen4903/equipment/A_HPLC/MSD_Methanol.pdf
https://www.kha.com/a-beginners-guide-to-methanol-uses-hazards-safety-tips/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Flush eyes with an eyewash station for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical attention.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[3]

Ingestion:DO NOT induce vomiting. Seek immediate medical attention.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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